Cas no 630412-56-5 (Benzene, 1-fluoro-3-[(4-nitrophenoxy)methyl]-)

Benzene, 1-fluoro-3-[(4-nitrophenoxy)methyl]- structure
630412-56-5 structure
Product Name:Benzene, 1-fluoro-3-[(4-nitrophenoxy)methyl]-
CAS No:630412-56-5
MF:C13H10FNO3
MW:247.221807003021
CID:1644608
Update Time:2024-09-12

Benzene, 1-fluoro-3-[(4-nitrophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-fluoro-3-[(4-nitrophenoxy)methyl]-
    • 1-fluoro-3-((4-nitrophenoxy)methyl)benzene
    • Inchi: 1S/C13H10FNO3/c14-11-3-1-2-10(8-11)9-18-13-6-4-12(5-7-13)15(16)17/h1-8H,9H2
    • InChI Key: IVOVODAXYABLAF-UHFFFAOYSA-N
    • SMILES: C1(F)=CC=CC(COC2=CC=C([N+]([O-])=O)C=C2)=C1

Computed Properties

  • Exact Mass: 247.0645

Experimental Properties

  • PSA: 52.37

Benzene, 1-fluoro-3-[(4-nitrophenoxy)methyl]- Related Literature

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